Cas no 62777-90-6 (Prost-13-en-1-oic acid,6,9-epoxy-11,15-dihydroxy-, (6R,9a,11a,13E,15S)- (9CI))

• Product Name: Prost-13-en-1-oic acid,6,9-epoxy-11,15-dihydroxy-, (6R,9a,11a,13E,15S)- (9CI)
• CAS No: 62777-90-6
• MF: C₂₀H₃₄O₅
• MW: 354.48096704483
• CID: 502535
• PubChem ID: 35024150
• Update Time: 2025-05-21

Prost-13-en-1-oic acid,6,9-epoxy-11,15-dihydroxy-, (6R,9a,11a,13E,15S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Prost-13-en-1-oic acid,6,9-epoxy-11,15-dihydroxy-, (6R,9a,11a,13E,15S)- (9CI)
• 5,6ALPHA-DIHYDRO PGI2
• 5-[(2R,4R)-5-hydroxy-4-(3-hydroxyoct-1-enyl)-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]furan-2-yl]pentanoic acid
• 6α-Prostaglandin I1
• 5,6a-Dihydro-PGI2
• 6alpha-Prostaglandin I1
• 6a-PGI1
• 9-Deoxy-6a,9a-epoxy-PGF1
• 6 alpha -Prostaglandin I1
• 5-[(2R,3aR,4R,5R,6aS)-5-hydroxy-4-[(E,3S)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]furan-2-yl]pentanoic acid
• 62777-90-6
• 6R,9S-epoxy-11R,15S-dihydroxy-13E-prostaenoic acid
• SR-01000946524
• CHEBI:141586
• SR-01000946524-1
• LMFA03010128
• PD021063
• 6alpha-PGI1 5,6alpha-dihydro PGI2
• 6??-Prostaglandin I1
• AKOS040755141
• 6alpha-PGI1
• 6
• HY-130594
• A-Prostaglandin I1
• CS-0109347

• Inchi： 1S/C20H34O5/c1-2-3-4-7-14(21)10-11-16-17-12-15(8-5-6-9-20(23)24)25-19(17)13-18(16)22/h10-11,14-19,21-22H,2-9,12-13H2,1H3,(H,23,24)/b11-10+/t14-,15+,16+,17+,18+,19-/m0/s1
• InChI Key： RJADQDXZYFCVHV-WDONHGPHSA-N
• SMILES： O1[C@H](CCCCC(=O)O)C[C@@H]2[C@@H](/C=C/[C@H](CCCCC)O)[C@@H](C[C@H]12)O

Computed Properties

• Exact Mass: 354.24100
• Monoisotopic Mass: 354.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 11
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99000
• LogP: 3.14080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on Prost-13-en-1-oic acid,6,9-epoxy-11,15-dihydroxy-, (6R,9a,11a,13E,15S)- (9CI)

Comprehensive Analysis of Prost-13-en-1-oic acid,6,9-epoxy-11,15-dihydroxy-, (6R,9a,11a,13E,15S)- (9CI) (CAS No. 62777-90-6)

The compound Prost-13-en-1-oic acid,6,9-epoxy-11,15-dihydroxy-, (6R,9a,11a,13E,15S)- (9CI), identified by its CAS No. 62777-90-6, is a structurally unique prostaglandin derivative with significant potential in biomedical research. Prostaglandins are lipid compounds that play critical roles in inflammation, immune response, and cellular signaling. This specific derivative, with its 6,9-epoxy and 11,15-dihydroxy functional groups, has garnered attention for its potential applications in therapeutic areas such as wound healing, cardiovascular health, and metabolic regulation.

Recent studies highlight the growing interest in prostaglandin analogs due to their role in modulating physiological processes. The (6R,9a,11a,13E,15S) stereochemistry of this compound is particularly noteworthy, as it influences its binding affinity to prostaglandin receptors. Researchers are exploring its potential to address conditions like chronic inflammation and tissue regeneration, topics frequently searched in academic and medical communities. The compound's epoxy and hydroxy groups contribute to its stability and bioavailability, making it a candidate for drug development.

In the context of personalized medicine, Prost-13-en-1-oic acid,6,9-epoxy-11,15-dihydroxy-, (6R,9a,11a,13E,15S)- (9CI) is being investigated for its role in precision therapeutics. Its ability to interact with specific prostaglandin receptors (e.g., EP2 and EP4) aligns with the current trend toward targeted drug delivery. This aligns with frequently searched queries like "prostaglandins in inflammation" and "epoxy prostaglandin derivatives," reflecting public and scientific curiosity.

The compound's CAS No. 62777-90-6 is often referenced in patents and research papers focusing on bioactive lipids. Its structural complexity, including the 13E double bond and 15S hydroxyl group, distinguishes it from other prostaglandin analogs. These features are critical for its potential use in anti-aging and skin care formulations, a hot topic in cosmetic and dermatological research. Searches for "prostaglandins in skincare" and "hydroxy prostaglandin benefits" underscore this interest.

From a synthetic chemistry perspective, the 6,9-epoxy bridge in Prost-13-en-1-oic acid,6,9-epoxy-11,15-dihydroxy-, (6R,9a,11a,13E,15S)- (9CI) presents unique challenges and opportunities. Researchers are optimizing methods to produce this compound efficiently, addressing queries like "synthesis of epoxy prostaglandins." Its potential as a biomarker for certain metabolic disorders is also under investigation, linking it to trending topics such as "metabolic health biomarkers."

In summary, Prost-13-en-1-oic acid,6,9-epoxy-11,15-dihydroxy-, (6R,9a,11a,13E,15S)- (9CI) (CAS No. 62777-90-6) is a multifaceted compound with applications spanning therapeutics, cosmeceuticals, and biochemical research. Its structural attributes and biological activity make it a subject of ongoing exploration, resonating with current scientific and consumer interests.